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Compound of Interest

Compound Name: 3,4-Diethyl-2-methylhexane

CAS No.: 61868-68-6

Cat. No.: B14566650

Get Quote

Disclaimer: Experimental spectroscopic data for 3,4-Diethyl-2-methylhexane is not readily

available in public scientific databases. The data presented in this guide is predictive, based on

the compound's structure, established principles of spectroscopic analysis, and data from

analogous branched alkanes. This document serves as a reference for researchers and

scientists on the expected spectroscopic characteristics and the methodologies for their

acquisition.

Molecular Overview
3,4-Diethyl-2-methylhexane is a saturated acyclic hydrocarbon with the chemical formula

C₁₁H₂₄ and a molecular weight of approximately 156.31 g/mol .[1] As a branched alkane, its

structure dictates a complex, yet predictable, signature across various spectroscopic

techniques, which is invaluable for its identification and characterization in complex mixtures

such as petroleum products or synthetic reaction outputs.

Predicted Spectroscopic Data
The following sections detail the anticipated spectroscopic data for 3,4-Diethyl-2-
methylhexane.
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Proton Nuclear Magnetic Resonance (¹H NMR)
Spectroscopy
The ¹H NMR spectrum of 3,4-Diethyl-2-methylhexane is expected to be complex due to the

presence of multiple, chemically similar alkyl groups. The signals would likely appear in the

upfield region (typically 0.8-1.7 ppm), characteristic of alkanes. Overlapping multiplets are

anticipated, making definitive assignment challenging without advanced 2D NMR techniques.

Table 1: Predicted ¹H NMR Chemical Shifts for 3,4-Diethyl-2-methylhexane

Protons
Predicted Chemical
Shift (δ, ppm)

Predicted
Multiplicity

Integration

-CH₃ (at C1 and ethyl

groups)
0.8 - 1.0 Triplet / Doublet 15H

-CH₂- (ethyl and

hexane chain)
1.1 - 1.5 Quartet / Multiplet 6H

-CH- (at C2, C3, C4) 1.4 - 1.7 Multiplet 3H

Note: Due to the structural complexity and potential for diastereomers, the methylene (-CH₂-)

and methine (-CH-) protons may exhibit complex and overlapping multiplets.

Carbon-13 Nuclear Magnetic Resonance (¹³C NMR)
Spectroscopy
Due to the molecule's asymmetry and chiral centers at positions 3 and 4, all eleven carbons

are expected to be chemically non-equivalent, giving rise to eleven distinct signals in the

proton-decoupled ¹³C NMR spectrum. All signals are predicted to fall within the typical aliphatic

range.

Table 2: Predicted ¹³C NMR Chemical Shifts for 3,4-Diethyl-2-methylhexane
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Carbon Atom Predicted Chemical Shift (δ, ppm)

Primary (-CH₃) 10 - 20

Secondary (-CH₂) 20 - 35

Tertiary (-CH-) 30 - 45

Note: The specific chemical shifts depend on the local electronic environment and steric

effects. The values are typical for saturated hydrocarbons.

Infrared (IR) Spectroscopy
The IR spectrum of an alkane is characterized by absorptions resulting from C-H and C-C bond

vibrations. The spectrum is expected to be relatively simple, dominated by strong C-H

stretching bands just below 3000 cm⁻¹.

Table 3: Predicted Infrared (IR) Absorption Bands for 3,4-Diethyl-2-methylhexane

Vibrational Mode
Predicted Frequency
Range (cm⁻¹)

Expected Intensity

C-H Stretching (sp³ C-H) 2850 - 2970 Strong

C-H Bending (-CH₃ and -CH₂-) 1450 - 1470 Medium

C-H Bending (-CH₃,

symmetric)
1375 - 1385 Medium-Weak

C-C Stretching 800 - 1300 Weak

Mass Spectrometry (MS)
Under Electron Ionization (EI), branched alkanes undergo characteristic fragmentation. The

molecular ion (M⁺) peak at m/z = 156 is expected to be of very low abundance or entirely

absent.[2][3][4] Fragmentation is dominated by cleavage at the branching points (C2, C3, and

C4) to form the most stable secondary and tertiary carbocations.

Table 4: Predicted Major Fragment Ions (EI-MS) for 3,4-Diethyl-2-methylhexane
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m/z Value Possible Fragment Structure / Loss

127 [M - C₂H₅]⁺

113 [M - C₃H₇]⁺

99 [M - C₄H₉]⁺

85 [C₆H₁₃]⁺

71 [C₅H₁₁]⁺

57 [C₄H₉]⁺ (likely base peak)

43 [C₃H₇]⁺

29 [C₂H₅]⁺

Experimental Protocols
The following are generalized protocols for obtaining the spectroscopic data for a liquid alkane

sample like 3,4-Diethyl-2-methylhexane.

NMR Spectroscopy Protocol (¹H and ¹³C)
Sample Preparation: Dissolve approximately 5-10 mg of the neat liquid sample in 0.6-0.7 mL

of a deuterated solvent (e.g., chloroform-d, CDCl₃) in a standard 5 mm NMR tube. Add a

small amount of tetramethylsilane (TMS) as an internal standard for chemical shift

referencing (0 ppm).

Spectrometer Setup: Insert the sample into the NMR spectrometer.[5] Lock the spectrometer

on the deuterium signal of the solvent. Shim the magnetic field to achieve optimal

homogeneity and resolution. Tune and match the probe for both the ¹H and ¹³C frequencies.

¹H NMR Acquisition: Acquire the spectrum using a standard pulse sequence. Typical

parameters include a 30-45° pulse angle and a relaxation delay of 1-2 seconds.

¹³C NMR Acquisition: Acquire the spectrum using a proton-decoupled pulse sequence to

produce singlet peaks for each unique carbon. A sufficient number of scans and an
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appropriate relaxation delay (e.g., 2-5 seconds) are necessary to obtain a good signal-to-

noise ratio, especially for quaternary carbons if present.[6]

Processing: Apply a Fourier transform to the acquired Free Induction Decay (FID) signals.

Phase the resulting spectra and perform baseline correction. Calibrate the chemical shift axis

using the TMS signal. Integrate the ¹H NMR signals.

IR Spectroscopy Protocol
Sample Preparation: As a liquid, the sample can be analyzed "neat". Place one drop of the

liquid onto the surface of a clean, dry salt plate (e.g., NaCl or KBr).[7][8]

Cell Assembly: Carefully place a second salt plate on top of the first, allowing the liquid to

spread into a thin, uniform film between the plates.[8][9]

Data Acquisition: Place the assembled plates into the sample holder of an FTIR

spectrometer. Record a background spectrum of the empty beam path first. Then, acquire

the sample spectrum. The instrument software will automatically ratio the sample spectrum

against the background to generate the final absorbance or transmittance spectrum.

Cleaning: After analysis, disassemble the plates and clean them thoroughly with a dry, non-

polar solvent (e.g., anhydrous acetone or isopropanol) and return them to a desiccator to

prevent damage from moisture.[7]

Mass Spectrometry Protocol (EI-MS)
Inlet System: For a volatile liquid, Gas Chromatography (GC) is the ideal inlet system (GC-

MS) as it provides separation and clean introduction into the mass spectrometer. A small

volume of a dilute solution of the sample is injected into the GC.

Ionization: As the compound elutes from the GC column, it enters the ion source of the mass

spectrometer, which is under high vacuum. In the source, the gaseous molecules are

bombarded by a beam of high-energy electrons (typically 70 eV).[10][11] This causes

ionization and extensive fragmentation.

Mass Analysis: The resulting positively charged ions are accelerated into a mass analyzer

(e.g., quadrupole, time-of-flight). The analyzer separates the ions based on their mass-to-
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charge (m/z) ratio.

Detection: An electron multiplier or similar detector records the abundance of ions at each

m/z value, generating the mass spectrum.

Visualization of Analytical Workflow
The following diagram illustrates the logical workflow for the structural elucidation of a

compound like 3,4-Diethyl-2-methylhexane using the described spectroscopic methods.
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A flowchart of the spectroscopic analysis process for identifying an unknown chemical
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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